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Compound of Interest

Compound Name: Aurintricarboxylic Acid

Cat. No.: B1665328

For researchers, scientists, and professionals in drug development, ensuring a safe laboratory
environment is paramount. This guide provides essential, immediate safety and logistical
information for the handling of Aurintricarboxylic Acid, a dye known for its use as an inhibitor
of protein-nucleic acid interactions. Adherence to these procedures is critical to mitigate risks
and ensure operational integrity.

Aurintricarboxylic Acid is classified as a hazardous substance that can cause skin, eye, and
respiratory system irritation.[1][2][3][4][5] In some cases, there may be a risk of irreversible
effects.[1] Therefore, strict adherence to safety protocols is mandatory.

Personal Protective Equipment (PPE)

The following table summarizes the required personal protective equipment when handling
Aurintricarboxylic Acid. Consistent and correct use of this equipment is the first line of
defense against accidental exposure.
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Body Part

Required PPE

Specifications and
Standards

Eyes/Face

Safety goggles or glasses

Must comply with OSHA's eye
and face protection regulations
in 29 CFR 1910.133 or

European Standard EN166.[5]

[6]

Hands

Protective gloves

Appropriate chemical-resistant
gloves should be worn to

prevent skin exposure.[6][7]

Body

Protective clothing

Long-sleeved clothing is
recommended to minimize skin

contact.[7]

Respiratory

Respirator

A NIOSH/MSHA or European
Standard EN 149 approved
respirator should be used if
exposure limits are exceeded

or if irritation occurs.[6][7]

Operational Plan: Handling and Storage

Proper handling and storage procedures are crucial to prevent accidents and maintain the

chemical's integrity.

Handling:

Avoid all personal contact, including inhalation of dust.[1]

Do not eat, drink, or smoke in the handling area.[1]

Minimize dust generation and accumulation.[5][6]

Always work in a well-ventilated area to keep airborne concentrations low.[5][6]

Wash hands and any exposed skin thoroughly after handling.[2]
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Storage:
» Store in a cool, dry, and well-ventilated area.[1][6]
o Keep containers tightly closed when not in use.[2][6]

o Store away from incompatible materials such as strong oxidizing agents.[3][6]

Emergency Procedures and First Aid

In the event of exposure, immediate action is critical.

Exposure Route First Aid Measures

Immediately flush eyes with plenty of water for
E at least 15 minutes, occasionally lifting the
es
Y upper and lower eyelids. Seek immediate

medical attention.[6]

Flush skin with plenty of water for at least 15
Skin minutes while removing contaminated clothing

and shoes. Seek medical aid.[6]

If the victim is conscious and alert, give 2-4
i cupfuls of milk or water. Do not give anything by
Ingestion _
mouth to an unconscious person. Seek

immediate medical attention.[6]

Remove from exposure to fresh air immediately.
) If not breathing, give artificial respiration. If
Inhalation o ] ]
breathing is difficult, give oxygen. Seek medical

aid if a cough or other symptoms appear.[6]

Disposal Plan

Proper disposal of Aurintricarboxylic Acid is essential to prevent environmental
contamination.

Spills:
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For minor spills, immediately clean up the area.[1]

Wear appropriate personal protective equipment as outlined above.[1]

Use dry clean-up procedures and avoid generating dust.[1]

Sweep or vacuum up the material and place it in a clean, dry, sealable, and labeled container
for disposal.[1]

Waste Disposal:

» Dispose of the chemical and its container in accordance with all federal, state, and local
regulations.[1][2]

e One suggested method is burial in a licensed landfill or incineration in a licensed apparatus
after mixing with a suitable combustible material.[1]

» Decontaminate empty containers before disposal.[1]

Experimental Workflow for Handling
Aurintricarboxylic Acid

The following diagram illustrates the standard workflow for safely handling Aurintricarboxylic
Acid in a laboratory setting.
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Standard operational workflow for handling Aurintricarboxylic Acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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